2-bromo-3-(1,1-difluoro-2-methylpropyl)pyridine
Overview
Description
“2-bromo-3-(1,1-difluoro-2-methylpropyl)pyridine” is a chemical compound with the molecular formula C9H10BrF2N . It has a molecular weight of 250.08 .
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using methods such as Density Functional Theory (DFT) and Hartree-Fock (HF) as mentioned in a study about 3-bromo-2-Hydroxypyridine . These methods can help optimize the molecular structure and compute the Molecular Electrostatic Potential (MEP).properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-3-(1,1-difluoro-2-methylpropyl)pyridine involves the bromination of 3-(1,1-difluoro-2-methylpropyl)pyridine.", "Starting Materials": [ "3-(1,1-difluoro-2-methylpropyl)pyridine", "Bromine", "Acetic acid", "Hydrogen peroxide" ], "Reaction": [ "To a solution of 3-(1,1-difluoro-2-methylpropyl)pyridine in acetic acid, add bromine dropwise with stirring at room temperature.", "After the addition is complete, stir the reaction mixture for an additional 30 minutes.", "Add hydrogen peroxide to the reaction mixture to quench any unreacted bromine.", "Extract the product with a suitable organic solvent and purify by column chromatography to obtain 2-bromo-3-(1,1-difluoro-2-methylpropyl)pyridine." ] } | |
CAS RN |
2344849-54-1 |
Molecular Formula |
C9H10BrF2N |
Molecular Weight |
250.1 |
Purity |
95 |
Origin of Product |
United States |
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